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Compound of Interest

Compound Name: 1-Chloro-6-nitronaphthalene

Cat. No.: B15345885

Essential Safety and Handling Guide for 1-
Chloro-6-nitronaphthalene

Disclaimer: This document provides safety and handling guidelines for 1-Chloro-6-
nitronaphthalene based on available data for structurally similar compounds, such as 1-
nitronaphthalene and other chlorinated and nitrated aromatic compounds. A specific Safety
Data Sheet (SDS) for 1-Chloro-6-nitronaphthalene was not available at the time of this
writing. It is imperative to consult a certified safety professional and review all available safety
information before handling this chemical.

Hazard Identification and Immediate Precautions

1-Chloro-6-nitronaphthalene is presumed to be a hazardous chemical. Based on data for
analogous compounds, it should be treated as harmful if swallowed, a skin and eye irritant, and
potentially causing respiratory irritation. It is also expected to be very toxic to aquatic life with
long-lasting effects.

Primary Hazards:
o Acute Toxicity (Oral): Harmful if swallowed.
e Skin Irritation: Causes skin irritation.

o Eye Irritation: Causes serious eye irritation.
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o Respiratory Irritation: May cause respiratory irritation.

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.
o Flammability: May be a flammable solid.[1]

Immediate Actions:

« In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
plenty of water.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.

e If inhaled: Move the person to fresh air and keep comfortable for breathing.

« If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth. Do NOT induce
vomiting.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is critical to ensure personal safety when handling 1-Chloro-
6-nitronaphthalene. The following table summarizes the recommended PPE.
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Personal Protective

Body Part _ Specifications and Rationale
Equipment
Nitrile or neoprene gloves are
recommended. Gloves must
be inspected prior to use and
Hands Chemical-resistant gloves disposed of after
contamination. Use proper
glove removal technique to
avoid skin contact.[1]
Safety glasses with side- )
) To protect against dust
Eyes/Face shields or goggles, and a face )
) particles and splashes.[1]
shield
Bod Laboratory coat or chemical- To prevent skin contact with
oay

resistant apron

the chemical.

Respiratory

NIOSH-approved respirator

A respirator with a particulate
filter (N95 or higher) is
recommended, especially
when handling the solid form
where dust may be generated.
[3] Use in a well-ventilated

area or a chemical fume hood.

Feet

Closed-toe shoes

To protect feet from spills.

Operational Plan for Safe Handling

This step-by-step guide outlines the procedure for the safe handling of 1-Chloro-6-

nitronaphthalene in a laboratory setting.

3.1. Preparation:

» Risk Assessment: Before starting any work, perform a thorough risk assessment for the

planned experiment.
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» Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All
handling of 1-Chloro-6-nitronaphthalene should be performed within the fume hood.

o Gather Materials: Assemble all necessary equipment, including PPE, weighing materials,
spatulas, and waste containers, inside the fume hood before opening the chemical container.

» Emergency Equipment: Confirm the location and proper functioning of the nearest safety
shower, eyewash station, and fire extinguisher.

3.2. Handling:
» Don PPE: Put on all required personal protective equipment as detailed in the table above.

e Weighing: If weighing the solid, do so carefully within the fume hood to minimize dust
generation. Use a tared container.

o Dispensing: Handle the container and transfer the chemical with care to avoid spills.

e Avoid Inhalation and Contact: Do not breathe dust or vapors. Avoid contact with skin and
eyes.

» No Eating or Drinking: Do not eat, drink, or smoke in the laboratory area where this chemical
is handled.

3.3. Post-Handling:

o Decontamination: Clean all equipment and the work surface within the fume hood thoroughly
after use.

» Glove Removal: Remove gloves using the proper technique (without touching the outer
surface) and dispose of them in the designated chemical waste container.[1]

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Disposal Plan
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Proper disposal of 1-Chloro-6-nitronaphthalene and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation:

o Solid Waste: All solid 1-Chloro-6-nitronaphthalene waste, including contaminated gloves,
weighing paper, and disposable labware, should be placed in a clearly labeled, sealed, and
puncture-resistant hazardous waste container.

» Liquid Waste: Solutions containing 1-Chloro-6-nitronaphthalene should be collected in a
separate, labeled hazardous waste container for halogenated organic waste.

4.2. Disposal Procedure:

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "1-Chloro-6-nitronaphthalene," and the associated hazards (e.g., Toxic,
Environmental Hazard).

e Storage: Store hazardous waste containers in a designated, well-ventilated, and secondary
containment area away from incompatible materials.

» Professional Disposal: Arrange for the disposal of the hazardous waste through your
institution's environmental health and safety (EHS) office or a licensed hazardous waste
disposal company. Do not dispose of this chemical down the drain or in regular trash.

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-Chloro-6-
nitronaphthalene, from preparation to disposal.
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Caption: Workflow for the safe handling of 1-Chloro-6-nitronaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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